Cas no 1226429-21-5 (6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile)

• Product Name: 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile
• CAS No: 1226429-21-5
• MF: C₁₇H₁₃ClN₂O₂S
• MW: 344.815321683884
• CID: 5434824
• Update Time: 2025-05-24

6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazine-2-carbonitrile
• 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

• Inchi： 1S/C17H13ClN2O2S/c1-11-3-5-15(12(2)7-11)20-10-14(9-19)23(21,22)17-6-4-13(18)8-16(17)20/h3-8,10H,1-2H3
• InChI Key： BFJMZPARCOQMTP-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2=C(C=1[H])N(C([H])=C(C#N)S2(=O)=O)C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H]

Additional information on 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile

Comprehensive Overview of 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1226429-21-5)

The compound 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile (CAS No. 1226429-21-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzothiazine core and carbonitrile functional group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile has surged due to their versatility in drug discovery. The compound's sulfone moiety (1,1-dioxo) is a key feature that enhances its stability and bioavailability, making it a valuable intermediate in synthetic chemistry. This aligns with the growing trend of optimizing small molecule drugs for better pharmacokinetic properties.

The 2,4-dimethylphenyl substituent in this compound contributes to its lipophilicity, which is crucial for membrane permeability—a hot topic in modern drug design. As the pharmaceutical industry shifts toward targeted therapies, compounds like CAS 1226429-21-5 are being explored for their selectivity against specific enzymes or receptors. This is particularly relevant given the rise of personalized medicine and precision oncology, where molecular specificity is paramount.

From a synthetic perspective, the chloro and carbonitrile groups in 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile offer multiple sites for further functionalization, enabling the creation of diverse derivatives. This flexibility is highly sought after in combinatorial chemistry and high-throughput screening platforms, which are widely used to accelerate drug discovery. The compound's compatibility with cross-coupling reactions further enhances its utility in medicinal chemistry.

Environmental and regulatory considerations are also driving interest in this compound. With increasing scrutiny on green chemistry practices, researchers are evaluating the synthetic routes to CAS 1226429-21-5 for their sustainability. The compound's potential as a biodegradable intermediate aligns with the global push toward eco-friendly pharmaceuticals, a topic frequently searched in academic and industrial circles.

In agrochemical applications, the benzothiazine scaffold of 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile has shown promise in developing new crop protection agents. Its mode of action is being studied for compatibility with integrated pest management (IPM) systems, which emphasize reduced environmental impact. This resonates with the growing consumer demand for sustainable agriculture solutions.

Analytical characterization of CAS 1226429-21-5 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring high purity and precise structural elucidation. These methods are critical for meeting the stringent quality standards of the pharmaceutical industry, where impurities can significantly affect drug safety and efficacy.

In summary, 6-chloro-4-(2,4-dimethylphenyl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carbonitrile represents a multifaceted compound with broad applicability in drug discovery and agrochemical innovation. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in the context of next-generation therapeutics and sustainable chemistry. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.